N-(2-fluorophenyl)-1-(2-phenylethyl)-4-piperidinamine

• IUPAC Name: N-(2-fluorophenyl)-1-(2-phenylethyl)piperidin-4-amine
• InChI: InChI=1S/C19H23FN2/c20-18-8-4-5-9-19(18)21-17-11-14-22(15-12-17)13-10-16-6-2-1-3-7-16/h1-9,17,21H,10-15H2
• InChI Key: WUNLGTOLOUTCPE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC2=CC=CC=C2F)CCC3=CC=CC=C3
• Molecular Formula: C19H23FN2
• DSSTOX Substance ID: DTXSID501037051
• Molecular Weight: 298.4 g/mol
• CAS RN: 864422-91-3

Description

It is a precursor to ortho-Fluorofentanyl, ortho-Fluorobutyryl Fentanyl, and ocfentanil, and is a potential impurity in illicit preparations of this class of compounds . This compound is primarily used as an analytical reference material in forensic and research applications .

Scientific Research Applications

Despropionyl ortho-Fluorofentanyl is used extensively in scientific research, particularly in the fields of:

Chemistry: As an analytical reference material for the study of synthetic opioids and their analogues.

Biology: In the investigation of opioid receptor interactions and the development of new analgesics.

Medicine: For the development of diagnostic tools and therapeutic agents targeting opioid receptors.

Industry: In the production of high-purity reference standards for forensic and toxicological analysis.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Despropionyl ortho-Fluorofentanyl involves the reaction of 2-fluoroaniline with 1-(2-phenylethyl)-4-piperidone under specific conditions. The reaction typically requires a solvent such as methanol or ethanol and a catalyst to facilitate the reaction . The product is then purified using techniques such as recrystallization or chromatography to obtain a high-purity compound.

Industrial Production Methods: Industrial production of Despropionyl ortho-Fluorofentanyl follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and catalysts, and the reaction conditions are optimized for maximum yield and purity. The final product is subjected to rigorous quality control measures to ensure it meets the required standards for research and forensic applications .

Chemical Reactions Analysis

Types of Reactions: Despropionyl ortho-Fluorofentanyl undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert it to secondary amines.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like sodium hydride or potassium tert-butoxide can facilitate substitution reactions.

Major Products Formed:

Oxidation: N-oxides of Despropionyl ortho-Fluorofentanyl.

Reduction: Secondary amines.

Substitution: Various substituted derivatives depending on the reagents used.

Mechanism of Action

Despropionyl ortho-Fluorofentanyl exerts its effects by binding to the mu-opioid receptors in the central nervous system. This binding inhibits the release of neurotransmitters, leading to analgesic and sedative effects. The molecular targets include the mu-opioid receptors, and the pathways involved are primarily related to the inhibition of adenylate cyclase activity and the modulation of ion channel conductance .

Similar Compounds:

• Ortho-Fluorofentanyl
• Ortho-Fluorobutyryl Fentanyl
• Ocfentanil
• Para-Fluorofentanyl
• Meta-Fluorofentanyl

Comparison: Despropionyl ortho-Fluorofentanyl is unique due to the presence of the fluorine atom at the ortho position, which influences its binding affinity and metabolic stability. Compared to its analogues, it has distinct pharmacokinetic properties and metabolic pathways, making it a valuable compound for research and forensic applications .